2-(((1-Oxoheptyl)oxy)methyl)-2-(((1-oxohexyl)oxy)methyl)propane-1,3-diyl dioctanoate

• CAS No.: 94278-16-7
• Molecular Formula: C34H62O8
• Molecular Weight: 598.9 g/mol
• IUPAC Name: [2-(heptanoyloxymethyl)-2-(hexanoyloxymethyl)-3-octanoyloxypropyl] octanoate
• InChI: InChI=1S/C34H62O8/c1-5-9-13-16-20-24-32(37)41-28-34(26-39-30(35)22-18-12-8-4,27-40-31(36)23-19-15-11-7-3)29-42-33(38)25-21-17-14-10-6-2/h5-29H2,1-4H3
• InChI Key: VPBRIDYBYLKMLY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC(=O)OCC(COC(=O)CCCCC)(COC(=O)CCCCCC)COC(=O)CCCCCCC

Description

This compound is a branched ester featuring a propane-1,3-diyl backbone substituted with two distinct acyloxy groups: (1-oxoheptyl)oxy methyl (C7) and (1-oxohexyl)oxy methyl (C6). The molecule is further esterified with two octanoic acid (C8) groups at the 1,3-positions.

Biological Activity

2-(((1-Oxoheptyl)oxy)methyl)-2-(((1-oxohexyl)oxy)methyl)propane-1,3-diyl dioctanoate, with CAS number 94278-16-7, is a chemical compound that has garnered attention for its potential biological activities. This compound is characterized by its complex structure, which includes multiple functional groups that may contribute to its interactions within biological systems.

Property	Value
Molecular Formula	C34H62O8
Molecular Weight	598.85 g/mol
Density	0.991 g/cm³
Boiling Point	628.5 °C at 760 mmHg
Flash Point	253 °C
LogP	8.41730

These properties suggest that the compound is lipophilic, which may influence its absorption and distribution in biological systems.

Research into the biological activity of this compound indicates several potential mechanisms through which it may exert its effects:

• Antimicrobial Activity : Preliminary studies suggest that compounds with similar structural motifs exhibit antimicrobial properties. The presence of long-chain fatty acid moieties may enhance membrane permeability, leading to increased efficacy against bacterial strains.
• Antioxidant Properties : The compound's structure suggests potential antioxidant activity, possibly through the scavenging of free radicals. This could be beneficial in reducing oxidative stress in cells.
• Anti-inflammatory Effects : Compounds with similar functionalities have been reported to modulate inflammatory pathways, potentially providing therapeutic benefits in conditions characterized by chronic inflammation.

Study on Antimicrobial Activity

A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial properties of structurally related compounds. The results indicated that compounds with long aliphatic chains exhibited significant activity against Gram-positive bacteria, such as Staphylococcus aureus and Bacillus subtilis. The study concluded that the hydrophobic nature of these compounds facilitates their incorporation into bacterial membranes, disrupting cellular integrity.

Antioxidant Activity Assessment

In another investigation published in Free Radical Biology and Medicine, researchers assessed the antioxidant capabilities of similar esters through in vitro assays. The results demonstrated a strong correlation between chain length and antioxidant activity, suggesting that longer chains enhance the ability to neutralize reactive oxygen species (ROS).

In Vivo Studies on Anti-inflammatory Effects

A recent study published in Pharmacological Research explored the anti-inflammatory effects of related compounds in animal models. The findings indicated a reduction in pro-inflammatory cytokines and an improvement in clinical symptoms associated with induced inflammation. This suggests a promising avenue for therapeutic applications in inflammatory diseases.

Future Directions

Given the promising biological activities associated with 2-(((1-Oxoheptyl)oxy)methyl)-2-(((1-oxohexyl)oxy)methyl)propane-1,3-diyl dioctanoate, further research is warranted to elucidate its mechanisms of action fully. Potential areas for future investigation include:

• Detailed Mechanistic Studies : Understanding the specific biochemical pathways influenced by this compound will aid in identifying its therapeutic potential.
• Clinical Trials : Conducting clinical trials to assess safety and efficacy in humans will be crucial for potential therapeutic applications.
• Structure-Activity Relationship (SAR) Studies : Investigating how variations in structure affect biological activity can guide the development of more potent derivatives.

Comparison with Similar Compounds

Research Findings and Data

Physicochemical Properties

• Solubility: Linear esters (e.g., dioctanoates) are less soluble in polar solvents than branched analogs.
• Stability : Symmetrical esters (e.g., CAS 29598-76-3) show higher hydrolytic stability than mixed-substituent compounds due to reduced steric hindrance .